Cas no 1183996-41-9 (2-(5-bromothiophen-2-yl)oxirane)

• Product Name: 2-(5-bromothiophen-2-yl)oxirane
• CAS No: 1183996-41-9
• MF: C₆H₅BrOS
• MW: 205.072299718857
• CID: 6430702
• PubChem ID: 61000637
• Update Time: 2025-10-28

2-(5-bromothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-2-yl)oxirane
• EN300-1231890
• AKOS010228074
• 1183996-41-9

• Inchi： 1S/C6H5BrOS/c7-6-2-1-5(9-6)4-3-8-4/h1-2,4H,3H2
• InChI Key： FDNXFDHRAHXGKX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2CO2)S1

Computed Properties

• Exact Mass: 203.92445g/mol
• Monoisotopic Mass: 203.92445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.8Ų

Additional information on 2-(5-bromothiophen-2-yl)oxirane

Introduction to 2-(5-Bromothiophen-2-yl)oxirane (CAS No. 1183996-41-9)

2-(5-Bromothiophen-2-yl)oxirane (CAS No. 1183996-41-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, materials science, and pharmaceutical research. This compound, characterized by its unique structure featuring a brominated thiophene ring and an epoxide group, offers a wide range of applications due to its reactivity and functional versatility.

The molecular formula of 2-(5-bromothiophen-2-yl)oxirane is C₆H₅BrOS, with a molecular weight of approximately 187.07 g/mol. The presence of the bromine atom and the oxirane ring makes this compound an excellent precursor for various synthetic transformations, particularly in the development of new materials and pharmaceuticals.

In recent years, the study of 2-(5-bromothiophen-2-yl)oxirane has been enriched by advancements in computational chemistry and experimental techniques. Researchers have explored its potential as a building block for the synthesis of complex molecules, including polymers and small molecules with biological activity. The bromine substituent provides a handle for further functionalization, enabling the introduction of diverse functionalities through various chemical reactions.

The reactivity of the oxirane ring in 2-(5-bromothiophen-2-yl)oxirane has been extensively studied. The epoxide group can undergo ring-opening reactions with nucleophiles such as amines, alcohols, and thiols, leading to the formation of new carbon-heteroatom bonds. This property makes it a valuable intermediate in the synthesis of bioactive compounds and functional materials.

In the context of pharmaceutical research, 2-(5-bromothiophen-2-yl)oxirane has shown promise as a starting material for the development of novel therapeutic agents. Its ability to form stable derivatives with specific biological activities has led to its use in the synthesis of potential drug candidates. For instance, recent studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anticancer properties, making them attractive targets for further investigation.

The synthetic accessibility of 2-(5-bromothiophen-2-yl)oxirane has also been improved through the development of efficient synthetic routes. Methods such as transition-metal-catalyzed reactions and direct electrophilic bromination have been reported to provide high yields and selectivity. These advancements have facilitated its large-scale production and application in various industries.

In materials science, 2-(5-bromothiophen-2-yl)oxirane has been utilized in the preparation of functional polymers with unique properties. The incorporation of this compound into polymer chains can result in materials with enhanced thermal stability, mechanical strength, and optical properties. These polymers find applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact of 2-(5-bromothiophen-2-yl)oxirane is another important consideration. Recent studies have focused on developing greener synthetic methods to minimize the use of hazardous reagents and solvents. Sustainable approaches such as catalytic processes using earth-abundant metals and solvent-free conditions have shown promising results in reducing the environmental footprint associated with its production.

In conclusion, 2-(5-bromothiophen-2-yl)oxirane (CAS No. 1183996-41-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in chemical synthesis, materials science, and pharmaceutical development. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing these fields.